Cas no 177586-41-3 (2-Iododibenzothiophene)

• Product Name: 2-Iododibenzothiophene
• CAS No: 177586-41-3
• MF: C₁₂H₇IS
• MW: 310.153454065323
• MDL: MFCD28975116
• CID: 3164270
• PubChem ID: 253661236
• Update Time: 2025-09-24

2-Iododibenzothiophene Chemical and Physical Properties

Names and Identifiers

• 2-Iododibenzothiophene
• 2-Iododibenzo[b,d]thiophene
• I0973
• 4-IODO-8-THIATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAENE
• SCHEMBL7912381
• 177586-41-3
• DB-409740
• MFCD28975116
• T71943
• CHA58641
• AS-85979
• GEO-04818

• MDL： MFCD28975116
• Inchi： 1S/C12H7IS/c13-8-5-6-12-10(7-8)9-3-1-2-4-11(9)14-12/h1-7H
• InChI Key： LCTVJYHYWSCJAF-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C1C=CC=CC=1S2

Computed Properties

• Exact Mass: 309.93132g/mol
• Monoisotopic Mass: 309.93132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 28.2

Experimental Properties

• Density: 1.832±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 88°C(lit.)
• Solubility: Insuluble (2.0E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes